Cas no 864350-17-4 (2-fluoro-1-isothiocyanato-4-methylbenzene)
2-Fluoro-1-isothiocyanato-4-methylbenzene is a fluorinated aromatic isothiocyanate compound commonly utilized in organic synthesis and pharmaceutical research. Its key structural features include a reactive isothiocyanate (–N=C=S) group, which facilitates conjugation with amines or thiols, and a fluorine substituent that enhances electronic properties for selective reactivity. The methyl group at the para position contributes to steric and electronic modulation, making it valuable in the design of bioactive molecules or labeling reagents. This compound is particularly useful in the development of heterocyclic frameworks and as a building block for fluorinated derivatives. Its stability and well-defined reactivity profile make it suitable for controlled functionalization in complex synthetic pathways.
864350-17-4 structure
Product Name:2-fluoro-1-isothiocyanato-4-methylbenzene
CAS No:864350-17-4
MF:C8H6FNS
MW:167.203343868256
CID:1850536
PubChem ID:2759030
Update Time:2025-10-22
2-fluoro-1-isothiocyanato-4-methylbenzene Chemical and Physical Properties
Names and Identifiers
-
- 2-fluoro-1-isothiocyanato-4-methylbenzene
- 2-Fluoro-4-methylphenyl isothiocyanate
- AC1MBZHD
- CTK8A7614
- 2-fluoro-4-methylbenzenisothiocyanate
- SBB083059
- AG-A-42494
- YIAWVEYKLJFZBS-UHFFFAOYSA-N
- DTXSID80374610
- 864350-17-4
- AKOS002675890
- MFCD04973897
- SCHEMBL348654
- SY326083
- DB-293035
-
- MDL： MFCD04973897
- Inchi： 1S/C8H6FNS/c1-6-2-3-8(10-5-11)7(9)4-6/h2-4H,1H3
- InChI Key： YIAWVEYKLJFZBS-UHFFFAOYSA-N
- SMILES： S=C=NC1C=CC(C)=CC=1F
Computed Properties
- Exact Mass: 167.02000
- Monoisotopic Mass: 167.02049853g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 44.4Ų
Experimental Properties
- PSA: 44.45000
- LogP: 2.86840
2-fluoro-1-isothiocyanato-4-methylbenzene Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-fluoro-1-isothiocyanato-4-methylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 021381-1g |
2-Fluoro-4-methylphenyl isothiocyanate |
864350-17-4 | 97% | 1g |
￡37.00 | 2022-03-01 | |
| eNovation Chemicals LLC | Y1240576-250mg |
2-FLUORO-4-METHYLPHENYL ISOTHIOCYANATE |
864350-17-4 | 95% | 250mg |
$260 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1240576-1g |
2-FLUORO-4-METHYLPHENYL ISOTHIOCYANATE |
864350-17-4 | 95% | 1g |
$325 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1240576-5g |
2-FLUORO-4-METHYLPHENYL ISOTHIOCYANATE |
864350-17-4 | 95% | 5g |
$800 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1240576-25g |
2-FLUORO-4-METHYLPHENYL ISOTHIOCYANATE |
864350-17-4 | 95% | 25g |
$2245 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1240576-1g |
2-FLUORO-4-METHYLPHENYL ISOTHIOCYANATE |
864350-17-4 | 95% | 1g |
$335 | 2025-02-27 | |
| eNovation Chemicals LLC | Y1240576-250mg |
2-FLUORO-4-METHYLPHENYL ISOTHIOCYANATE |
864350-17-4 | 95% | 250mg |
$265 | 2025-02-27 | |
| eNovation Chemicals LLC | Y1240576-25g |
2-FLUORO-4-METHYLPHENYL ISOTHIOCYANATE |
864350-17-4 | 95% | 25g |
$2370 | 2025-02-27 | |
| eNovation Chemicals LLC | Y1240576-5g |
2-FLUORO-4-METHYLPHENYL ISOTHIOCYANATE |
864350-17-4 | 95% | 5g |
$835 | 2025-02-27 | |
| A2B Chem LLC | AH87475-250mg |
2-FLUORO-4-METHYLPHENYL ISOTHIOCYANATE |
864350-17-4 | 95% | 250mg |
$160.00 | 2024-04-19 |
2-fluoro-1-isothiocyanato-4-methylbenzene Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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